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Compound of Interest

Compound Name: Capso

cat. No.: B1225162

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the stability, storage, and troubleshooting of CAPSO (3-
(Cyclohexylamino)-2-hydroxy-1-propanesulfonic acid) buffer.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage condition for solid CAPSO powder?

Al: Solid CAPSO powder is stable and should be stored at room temperature.[1][2] It is
important to keep the container tightly closed in a dry, well-ventilated place to prevent moisture
absorption, as the powder can be hygroscopic.[3][4] Avoid direct sunlight.[5]

Q2: What is the shelf life of CAPSO powder and prepared solutions?

A2: Crystalline CAPSO powder has a long shelf life, with some suppliers indicating it can be up
to 5 or more years if stored correctly. The stability of prepared CAPSO buffer solutions is
shorter. Stock solutions stored at -20°C should be used within one month, while those stored at
-80°C can be kept for up to six months. For general lab use, it is best practice to prepare fresh
buffer solutions daily to avoid potential issues with pH drift or microbial growth.

Q3: What is the useful pH range for CAPSO buffer?
A3: CAPSO is effective in a pH range of 8.9 to 10.3. Its pKa at 25°C is 9.6.

Q4: Can CAPSO buffer solutions be autoclaved?
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A4: While some biological buffers can be autoclaved, it is generally recommended to sterilize
CAPSO solutions by filtering through a 0.22 um membrane. High temperatures from
autoclaving can potentially lead to the degradation of the buffer, affecting its performance.

Q5: Does CAPSO interact with metal ions?

A5: No, CAPSO has very low metal-binding constants and is not expected to form significant
complexes with most metal ions. This makes it an excellent choice for studying metal-
dependent enzymes.

Troubleshooting Guide

Issue 1: Unexpected pH shift in my experiment.

o Potential Cause 1: Improperly prepared or old buffer. The buffering capacity of CAPSO is
sensitive to temperature, so experiments should ideally be conducted at a consistent room
temperature. If the buffer was prepared some time ago, its pH may have shifted.

» Solution: Always prepare fresh CAPSO buffer for critical experiments. Verify the pH of your
buffer solution with a calibrated pH meter just before use. Ensure the pH is adjusted within
the buffer's effective range (8.9-10.3).

o Potential Cause 2: Temperature fluctuations. The pKa of CAPSO, and thus the pH of the
buffer solution, can be affected by temperature changes.

e Solution: Maintain a stable temperature throughout your experiment. If the experiment is
conducted at a temperature other than that at which the buffer was prepared, allow the buffer
to equilibrate to the new temperature and re-check the pH.

Issue 2: Precipitation observed in the buffer solution, especially when mixed with organic
solvents.

o Potential Cause: The concentration of the organic solvent may be too high for the buffer's
solubility, or the buffer concentration itself might be too high.

o Solution: Perform a solubility test before preparing your final mobile phase or reaction
mixture. Try decreasing the percentage of the organic solvent or reducing the concentration
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of the CAPSO buffer.
Issue 3: Poor transfer of high pl proteins during Western blotting.

o Potential Cause: The pH of a standard transfer buffer (like Tris-Glycine, pH 8.3) may not be
optimal for transferring strongly basic proteins.

e Solution: Using a more alkaline transfer buffer like CAPSO at pH 10.0 can significantly
improve the transfer efficiency of proteins with a high isoelectric point (pl > 8.5).

Issue 4: Repeated freeze-thaw cycles of the stock solution.

o Potential Cause: Freezing and thawing can cause localized changes in solute concentration
as ice crystals form, potentially affecting the buffer's homogeneity and performance. This can
lead to a decrease in buffering capacity.

e Solution: Aliquot your CAPSO stock solution into smaller, single-use volumes to prevent the

need for repeated freeze-thaw cycles.

Data and Protocols
CAPSO Buffer Stability and Storage Summary
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Storage ] Key
Form Shelf Life . .
Temperature Considerations

Keep container tightly
) sealed in a dry place.
Solid Powder Room Temperature > 5 years ) ]
Avoid moisture and

direct sunlight.

Aliquot to avoid
Stock Solution -20°C Up to 1 month repeated freeze-thaw

cycles.

Aliquot to avoid
Stock Solution -80°C Up to 6 months repeated freeze-thaw

cycles.

) ] Recommended for Prone to microbial
Working Solution 2-8°C ) ) )
daily preparation growth over time.

Experimental Protocol: Preparation and Stability Check
of 10X CAPSO Buffer (1 M, pH 9.6)

e Preparation of 1 Liter of 1 M CAPSO Stock Solution:
o Weigh 237.32 g of CAPSO powder.

o Add the powder to a beaker containing approximately 800 mL of high-purity, deionized
water.

o Place the beaker on a magnetic stir plate and stir until the powder is fully dissolved. The
solution may appear cloudy initially.

o Once dissolved, place a calibrated pH electrode in the solution.

o Slowly add a concentrated sodium hydroxide (NaOH) solution (e.g., 10 M) dropwise to
raise the pH. Monitor the pH closely.

o Continue adding NaOH until the pH is stable at 9.6.
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Transfer the solution to a 1 L volumetric flask. Rinse the beaker with deionized water and

[e]

add the rinse to the flask.

[e]

Bring the final volume to 1 L with deionized water.

o

Sterilize the solution by filtering it through a 0.22 pum filter.

Store in sterile containers.

[¢]

e Protocol for Stability Assessment:

o Objective: To monitor the pH stability of the prepared buffer over time under different
storage conditions.

o Methodology:

1. Dispense aliquots of the freshly prepared and filtered 1 M CAPSO buffer into sterile
tubes.

2. Store the tubes under three conditions: Room Temperature (20-25°C), Refrigerated (2-
8°C), and Frozen (-20°C).

3. Measure the pH of an aliquot from each storage condition at regular intervals (e.g., Day
1, Day 3, Day 7, Day 14, Day 30).

4. Before measuring, allow any refrigerated or frozen samples to equilibrate to room
temperature.

5. Record the pH values and visually inspect the solutions for any signs of precipitation or
microbial growth.

6. A stable buffer should exhibit a minimal change in pH (e.g., < £0.05 pH units) over the
testing period for a given storage condition.

Visual Guides

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1225162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Problem Identified
(e.g., pH Shift, Precipitation)

Solution:
Prepare fresh buffer and
re-calibrate pH meter.

Solution:
No Yes Use a new aliquot.
Review storage protocol.

Solution:

Yes Equilibrate buffer to

experimental temperature
and re-check pH.

Solution:
Reduce solvent % or

buffer concentration.
Perform solubility test.

\ 4

p
Problem Resolved <

Click to download full resolution via product page

Caption: Troubleshooting workflow for common CAPSO buffer issues.
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CAPSO Buffer Storage Best Practices

Solid Powder Stock Solution

A\ A\ A i A\
Store at Room Temperature Keep container Sterile filter (0.22 pm) Allquot_ into smgl_e-us_e tubes Store at -20°C (1 month)
N 3 N to avoid contamination and o
in a dry, dark place. tightly sealed. after preparation. or -80°C (6 months).
freeze-thaw cycles.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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